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Compound of Interest

Compound Name: Feruloylputrescine

Cat. No.: B1146754 Get Quote

This document provides essential safety and logistical information for the proper disposal of

feruloylputrescine, tailored for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure the safe handling and disposal of this

compound in a laboratory setting.

Immediate Safety and Handling Precautions
Feruloylputrescine, in its pure form or as a trifluoroacetic acid salt, is not classified as a

hazardous substance according to the 2012 OSHA Hazard Communication Standard (29 CFR

1910.1200)[1]. However, as with any laboratory chemical, it is crucial to handle it in accordance

with good industrial hygiene and safety practices[1].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles[1].

Skin Protection: Wear protective gloves and a lab coat[1].

Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,

use a NIOSH/MSHA-approved respirator[1].

Storage:

Store in a tightly closed container in a dry, well-ventilated place.
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Recommended storage temperatures are -20°C or -80°C[2]. For the trifluoroacetic acid salt,

desiccate at 4°C and protect from moisture[1].

Quantitative Data Summary
While specific quantitative limits for disposal are not defined, the following data from suppliers

provides context for handling and storage.

Property Value Source

CAS Number 501-13-3

Purity ≥95% to 99.71% [2]

Physical Form Solid

Storage Temperature -20°C or -80°C [2]

Intraperitoneal LD50 (mouse) 225 mg/kg [3]

Water Solubility (estimated) 5647 mg/L @ 25 °C [3]

Step-by-Step Disposal Protocol
This protocol outlines the procedure for the disposal of feruloylputrescine waste, including

pure compound, contaminated materials, and solutions.

1. Waste Identification and Segregation:

Identify: All materials contaminated with feruloylputrescine, including unused compound,

solutions, and contaminated labware (e.g., pipette tips, gloves, weighing paper), must be

treated as chemical waste.

Segregate: Do not mix feruloylputrescine waste with other waste streams unless

compatible. It is generally good practice to keep alkaloid waste separate from other chemical

waste.

2. Waste Collection and Containment:

Solid Waste:
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Collect solid feruloylputrescine and contaminated materials in a designated, leak-proof

container made of a compatible material.

A properly labeled, sealable plastic bag or a screw-top container is suitable for dry solids.

Ensure the container is always closed during storage[4].

Liquid Waste:

Collect solutions containing feruloylputrescine in a designated, leak-proof, and shatter-

resistant container (e.g., a high-density polyethylene bottle).

The container must be compatible with the solvent used. For instance, if dissolving in an

organic solvent, use a solvent-compatible bottle[4].

Do not overfill the container; leave at least 10% headspace for expansion.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste" (as a best practice,

even if not federally regulated as such).

The label must include:

The full chemical name: "Feruloylputrescine Waste".

The solvent if in a solution (e.g., "Feruloylputrescine in Ethanol").

An indication of the hazard, such as "Toxic" or "Chemical Waste for Disposal".

The accumulation start date.

4. Storage Pending Disposal:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be away from general lab traffic and incompatible materials.
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Ensure secondary containment is used to prevent spills.

5. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal.

Do not pour feruloylputrescine solutions down the drain or dispose of the solid waste in the

regular trash[4].

Follow all institutional and local regulations for chemical waste disposal.

Experimental Protocol: Spill Cleanup
This protocol provides a detailed methodology for safely cleaning up a spill of solid

feruloylputrescine.

1. Immediate Response:

Alert personnel in the immediate area of the spill.

If the spill is large or if there is significant dust in the air, evacuate the area and contact your

institution's EHS office.

2. Personal Protective Equipment (PPE):

Before cleaning, don the appropriate PPE: safety goggles, gloves, and a lab coat. If a

significant amount of dust is present, a NIOSH/MSHA-approved respirator is required[1].

3. Containment:

For a powder spill, cover it with a plastic sheet or tarp to minimize the spread of dust[1].

4. Cleanup Procedure:

Gently and mechanically take up the spilled solid[1]. Avoid dry sweeping, which can create

dust.
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Use a scoop or spatula to carefully transfer the material into a designated waste container.

Alternatively, you can wet the material with a suitable solvent (e.g., water or ethanol) to

prevent dust formation before carefully wiping it up with absorbent pads.

Place all contaminated materials, including absorbent pads, gloves, and any other

disposable items, into the designated feruloylputrescine waste container.

5. Decontamination:

Thoroughly clean the contaminated surface with soap and water[1].

Wipe the area with a damp cloth, followed by a dry one.

6. Final Steps:

Seal and label the waste container as described in the disposal protocol.

Wash your hands thoroughly after the cleanup is complete.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

feruloylputrescine.
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Caption: Feruloylputrescine Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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